Uridine diphosphate adenosine
Catalog No.
S568542
CAS No.
65331-79-5
M.F
C19H25N7O15P2
M. Wt
653.4 g/mol
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CAS Number
65331-79-5
Product Name
Uridine diphosphate adenosine
IUPAC Name
[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono phosphate
Molecular Formula
C19H25N7O15P2
Molecular Weight
653.4 g/mol
InChI
InChI=1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-14(31)12(29)8(40-18)4-38-43(36,41-42(33,34)35)37-3-7-11(28)13(30)17(39-7)25-2-1-9(27)24-19(25)32/h1-2,5-8,11-14,17-18,28-31H,3-4H2,(H2,20,21,22)(H,24,27,32)(H2,33,34,35)/t7?,8-,11-,12-,13-,14-,17-,18-,43?/m1/s1
InChI Key
UNMXQKGRVXOYHR-CHHIQMQISA-N
SMILES
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)OP(=O)(O)O)O)O
Synonyms
uridine diphosphate adenosine
Canonical SMILES
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)OP(=O)(O)O)O)O
Isomeric SMILES
C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H](C(O2)COP(=O)(OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)OP(=O)(O)O)O)O
XLogP3
-6.5
Dates
Modify: 2023-07-20
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